Cas no 121034-89-7 (IEM 1460)

• Product Name: IEM 1460
• CAS No: 121034-89-7
• MF: C₁₉H₃₈Br₂N₂
• MW: 454.326424121857
• CID: 155389
• Update Time: 2025-04-19

IEM 1460 Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium,N,N,N-trimethyl-5-[(tricyclo[3.3.1.13,7]dec-1-ylmethyl)amino]-, bromide,hydrobromide (1:1:1)
• 1-Pentanaminium,N,N,N-trimethyl-5-[(tricyclo[3.3.1.13,7]dec-1-ylmethyl)amino]-, bromide,hydrob...
• 5-(1-adamantylmethylamino)pentyl-trimethylazanium,bromide,hydrobromide
• IEM 1460
• N,N,H,-TriMethyl-5-[(tricyclo[3.3.1.13,7]dec-1-ylMethyl)aMino]-1-pentanaMiniuMbroMidehydrobroMide
• Tocris-1636
• 5-(1-adamantylmethylamino)pentyl-trimethylazanium:bromide:hydrobromide
• N,N,N-TRIMETHYL-5-[(TRICYCLO[3.3.1.13,7]DEC-1-YLMETHYL)AMINO]-1-PENTANAMINIUMBROMIDE HYDROBROMIDE
• 5-(1-adamantylmethylamino)pentyl-trimethylazanium;bromide;hydrobromide
• C19H37BrN2.HBr
• B6811
• Q12071259

• Inchi： 1S/C19H37N2.2BrH/c1-21(2,3)8-6-4-5-7-20-15-19-12-16-9-17(13-19)11-18(10-16)14-19;;/h16-18,20H,4-15H2,1-3H3;2*1H/q+1;;/p-1
• InChI Key： CQTDZUSQSTUZDA-UHFFFAOYSA-M
• SMILES： Br.[Br-].N(CCCCC[N+](C)(C)C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 452.14000
• Monoisotopic Mass: 452.14017 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 454.3

Experimental Properties

• PSA: 12.03000
• LogP: 2.02190

IEM 1460 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：